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Compound of Interest

Compound Name: Isobutyl phenyl ether

Cat. No.: B3045721

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl phenyl ether is an aromatic ether with applications in various fields, including its use
as a fragrance ingredient and as an intermediate in organic synthesis. A thorough analytical
characterization is crucial for quality control, reaction monitoring, and ensuring its suitability for
specific applications. This document provides detailed application notes and protocols for the
characterization of isobutyl phenyl ether using several key analytical techniques: Gas
Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)
Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Physicochemical Properties

A summary of the key physicochemical properties of isobutyl phenyl ether is presented
below.
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Property Value

Molecular Formula C10H140

Molecular Weight 150.22 g/mol

CAS Number 1126-75-6

Boiling Point 196 °C at 760 mmHg
Density 0.919 g/cm3

Flash Point 71.6 °C

l. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds. It provides information on the retention time of the analyte, its molecular weight,

and its fragmentation pattern, which is crucial for structural elucidation.

Data Presentation

The expected mass spectrometric fragmentation of isobutyl phenyl ether is summarized

below. The data is based on typical fragmentation patterns of aromatic ethers.

Mass-to-Charge Ratio
(m/z)

Proposed Fragment

Relative Abundance

150 [M]* (Molecular lon) Moderate
[CeHsOH]* (Phenol radical )

94 ) High
cation)

93 [CeHsO]* (Phenoxy cation) Moderate

77 [CeHs]* (Phenyl cation) Moderate

57 [CaHo]* (Isobutyl cation) Moderate to High

41 [CsHs]* Moderate
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Note: Relative abundances are estimated and can vary depending on the instrument and
analytical conditions.

Experimental Protocol

Objective: To identify isobutyl phenyl ether and characterize its fragmentation pattern.

Materials:

Isobutyl phenyl ether sample

High-purity solvent (e.g., dichloromethane or hexane)

GC-MS instrument equipped with a suitable capillary column (e.g., DB-5ms)

Autosampler vials

Procedure:

e Sample Preparation:

o Prepare a dilute solution of the isobutyl phenyl ether sample in the chosen solvent (e.g.,
100 ppm).

o Transfer the solution to a GC autosampler vial.

e Instrument Setup:

o GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Inlet Temperature: 250 °C.

o Injection Mode: Splitless or split (e.g., 20:1 split ratio).

o Injection Volume: 1 pL.

o Oven Temperature Program:
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= Initial temperature: 60 °C, hold for 2 minutes.

» Ramp: Increase to 280 °C at a rate of 10 °C/min.

= Final hold: Hold at 280 °C for 5 minutes.

o

MS Transfer Line Temperature: 280 °C.

[¢]

lon Source Temperature: 230 °C.

[e]

lonization Mode: Electron lonization (El) at 70 eV.

[e]

Mass Range: m/z 40-400.
o Data Acquisition and Analysis:
o Acquire the total ion chromatogram (TIC) and mass spectrum of the eluting peaks.
o ldentify the peak corresponding to isobutyl phenyl ether based on its retention time.
o Analyze
 To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Characterization of Isobutyl Phenyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b3045721#analytical-techniques-for-characterizing-
isobutyl-phenyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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